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Compound of Interest

Compound Name: Ac-Gly-Ala-Lys(Ac)-AMC

Cat. No.: B1292788 Get Quote

Essential Safety and Handling Guide for Ac-Gly-
Ala-Lys(Ac)-AMC
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling Ac-Gly-Ala-Lys(Ac)-AMC. The

following procedures are designed to ensure the safe handling of this fluorogenic peptide

substrate and to provide clear, step-by-step guidance for its use in a laboratory setting.

Ac-Gly-Ala-Lys(Ac)-AMC is a synthetic peptide used as a fluorogenic substrate in protease

assays, particularly in biochemical research and drug development.[1] Upon hydrolysis, it

releases the fluorescent product 7-amino-4-methylcoumarin (AMC).[2][3] While specific hazard

data for this compound is limited, it is prudent to handle it with the care required for all

laboratory chemicals, which may be irritating to the mucous membranes and upper respiratory

tract.

Personal Protective Equipment (PPE)
The following table summarizes the essential personal protective equipment required when

handling Ac-Gly-Ala-Lys(Ac)-AMC.
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PPE Category Item Specification

Eye Protection Safety Glasses
ANSI Z87.1 certified, with side

shields

Hand Protection Disposable Gloves Nitrile or latex, powder-free

Body Protection Laboratory Coat Standard, long-sleeved

Respiratory Fume Hood
Required when handling the

powdered form

Operational Plan: From Receipt to Experiment
1. Receiving and Storage:

Upon receipt, inspect the packaging for any damage.

Store the compound in a freezer at or below -20°C, protected from light.[4][5]

The product is typically a white to off-white powder.[1]

2. Preparation of Stock Solutions:

All handling of the solid compound should be conducted in a well-ventilated fume hood to

avoid inhalation of dust.

Wear appropriate PPE, including a lab coat, gloves, and safety glasses.

To prepare a stock solution, dissolve the lyophilized powder in a suitable solvent such as

DMSO or DMF.

The presence of Trifluoroacetic acid (TFA) salt from purification can affect the net weight and

solubility.[6]

3. Use in Assays:

When performing assays, handle all solutions containing Ac-Gly-Ala-Lys(Ac)-AMC with

care.
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The compound is used to determine protease activity by monitoring the release of

fluorescent AMC.[2][3]

Avoid direct contact with skin and eyes. If contact occurs, wash the affected area thoroughly

with water.[7]

Disposal Plan
1. Waste Segregation:

All materials contaminated with Ac-Gly-Ala-Lys(Ac)-AMC, including pipette tips, tubes, and

gloves, should be segregated as chemical waste.

2. Liquid Waste:

Aqueous solutions containing this compound should be collected in a designated, labeled

hazardous waste container. Do not pour down the drain.

3. Solid Waste:

Unused solid compound and contaminated disposables should be placed in a sealed,

labeled container for chemical waste.

4. Disposal Procedure:

All chemical waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office, following all local, state, and federal regulations.

Workflow for Handling Ac-Gly-Ala-Lys(Ac)-AMC
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Caption: Workflow for safe handling of Ac-Gly-Ala-Lys(Ac)-AMC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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